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Compound of Interest

Compound Name:
2-Bromo-4,5-difluorophenylacetic

acid

Cat. No.: B1274928 Get Quote

Essential Safety and Handling Guide for 2-
Bromo-4,5-difluorophenylacetic Acid
This guide provides immediate, essential safety and logistical information for researchers,

scientists, and drug development professionals handling 2-Bromo-4,5-difluorophenylacetic
acid. It outlines the necessary personal protective equipment (PPE), operational procedures,

and disposal plans to ensure safe laboratory practices.

Hazard Identification and Physical Properties
2-Bromo-4,5-difluorophenylacetic acid is a compound that requires careful handling due to

its hazardous properties. It is harmful if inhaled, comes into contact with the skin, or is

swallowed.[1] It is known to cause skin and serious eye irritation, and may also cause

respiratory irritation.[1][2]
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Property Value Source

Molecular Formula C8H5BrF2O2 [1]

Molecular Weight 251.025 g/mol [1]

Appearance Solid, Off-white [1]

Boiling Point 313.0±37.0 °C at 760 mmHg [1]

Flash Point 143.1±26.5 °C [1]

Density 1.8±0.1 g/cm3 [1]

Water Solubility Slightly soluble in water [1]

Operational Plan: Handling and Personal Protective
Equipment
A thorough risk assessment should be conducted before handling 2-Bromo-4,5-
difluorophenylacetic acid. The following procedures and PPE are mandatory to minimize

exposure and ensure safety.

Engineering Controls:

Fume Hood: All work with this compound, especially when generating dust or vapors, must

be conducted in a certified chemical fume hood to prevent inhalation of harmful substances.

[3][4][5]

Eyewash Stations and Safety Showers: Ensure that eyewash stations and safety showers

are readily accessible and in close proximity to the workstation.[5]

Personal Protective Equipment (PPE): Standard laboratory PPE is required at all times when

handling this chemical.[6][7]

Eye and Face Protection: Chemical safety goggles are required.[8] If there is a splash

hazard, a face shield should be worn in addition to goggles.[4][7]

Skin Protection:
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Gloves: Chemical-resistant gloves, such as nitrile gloves, are necessary.[8] Always inspect

gloves for any signs of degradation or puncture before use.

Lab Coat: A lab coat or a chemical-resistant apron must be worn to protect from skin

contact.[6][8]

Respiratory Protection: If working outside of a fume hood or if dust generation is

unavoidable, a NIOSH-approved respirator is required.[9] Users must be properly fit-tested

and trained in respirator use.

Footwear: Closed-toe shoes are mandatory in the laboratory.[8]

Handling Procedures:

Preparation: Before starting work, ensure all necessary PPE is worn correctly and the fume

hood is functioning properly.

Weighing: If weighing the solid compound, do so in a fume hood or a ventilated balance

enclosure to avoid inhaling dust.

Dissolving: When dissolving the compound, add it slowly to the solvent. If diluting an acid,

always add acid to water, never the other way around.[4][7]

Heating: Avoid heating the compound unless necessary. If heating is required, do so in a

controlled manner within the fume hood.

Post-Handling: After handling, wash hands thoroughly with soap and water.[4][7]

Decontaminate the work area and any equipment used.

Emergency Procedures
Skin Contact: Immediately flush the affected area with copious amounts of water for at least

15 minutes while removing contaminated clothing.[1] Seek medical attention if irritation

persists.[1]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids.[1] Remove contact lenses if present and

easy to do.[1] Seek immediate medical attention.
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Inhalation: Move the victim to fresh air and keep them at rest in a position comfortable for

breathing.[1][2] If the victim is not breathing, provide artificial respiration. Seek immediate

medical attention.

Ingestion: Do NOT induce vomiting. Wash out the mouth with water. Seek immediate

medical attention.

Spills: For small spills within a fume hood, use an inert absorbent material to clean up the

spill.[3] For larger spills, evacuate the area and contact the institution's Environmental Health

and Safety (EHS) department.[3]

Disposal Plan
2-Bromo-4,5-difluorophenylacetic acid is a halogenated organic compound and must be

disposed of as hazardous waste.[3][10]

Step-by-Step Disposal Procedure:

Waste Segregation: Do not mix halogenated waste with non-halogenated waste to avoid

costly and complex disposal procedures.[11][12]

Waste Container: Use a designated and properly labeled hazardous waste container for

halogenated organic compounds.[10][11] The container should be made of a compatible

material, such as polyethylene, and have a secure screw-top cap.[13]

Labeling: Label the waste container with "Hazardous Waste," the full chemical name "2-
Bromo-4,5-difluorophenylacetic acid," and any other components of the waste stream

with their approximate percentages.[3][11]

Storage: Store the waste container in a designated satellite accumulation area.[3] The

container must be kept closed at all times except when adding waste.[3][10][11]

Disposal Request: When the container is nearly full, contact your institution's EHS

department to arrange for pickup and disposal.[3]
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Workflow for Handling 2-Bromo-4,5-
difluorophenylacetic Acid
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Click to download full resolution via product page

Caption: Workflow for handling 2-Bromo-4,5-difluorophenylacetic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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